Cas no 2940951-05-1 (2-(2-Chloro-4-pyridyl)morpholine;hydrochloride)

2-(2-Chloro-4-pyridyl)morpholine hydrochloride is a heterocyclic compound featuring a morpholine ring linked to a chloropyridine moiety. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The hydrochloride salt enhances solubility and stability, facilitating handling and storage. Its reactive chloro and morpholine groups allow for further functionalization, enabling diverse derivatization pathways. The compound is commonly utilized in medicinal chemistry for the design of kinase inhibitors and other therapeutic agents. High purity and consistent quality ensure reliable performance in research and industrial applications. Proper handling under controlled conditions is recommended due to its reactive nature.

2-(2-Chloro-4-pyridyl)morpholine;hydrochloride structure

2940951-05-1 structure

Product Name:2-(2-Chloro-4-pyridyl)morpholine;hydrochloride

CAS No:2940951-05-1

MF:C₉H₁₂Cl₂N₂O

MW:235.110380172729

CID:6800669

PubChem ID:170907525

Update Time:2025-05-27

2-(2-Chloro-4-pyridyl)morpholine;hydrochloride Chemical and Physical Properties

Names and Identifiers

- G14980
- 2-(2-chloro-4-pyridyl)morpholine;hydrochloride
- 2-(2-CHLORO-4-PYRIDYL)MORPHOLINE HYDROCHLORIDE
- 2940951-05-1
- 2-(2-Chloro-4-pyridyl)morpholine;hydrochloride
- Inchi： 1S/C9H11ClN2O.ClH/c10-9-5-7(1-2-12-9)8-6-11-3-4-13-8;/h1-2,5,8,11H,3-4,6H2;1H
- InChI Key： NPWNYWAXUHMOEM-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CN=1)C1CNCCO1.Cl

Computed Properties

Exact Mass: 234.0326684g/mol
Monoisotopic Mass: 234.0326684g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 168
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 34.2Å²

2-(2-Chloro-4-pyridyl)morpholine;hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR02AI2E-100mg	2-(2-chloro-4-pyridyl)morpholine;hydrochloride	2940951-05-1	97%	100mg	$253.00	2023-12-15
Aaron	AR02AI2E-250mg	2-(2-chloro-4-pyridyl)morpholine;hydrochloride	2940951-05-1	97%	250mg	$421.00	2023-12-15

2-(2-Chloro-4-pyridyl)morpholine;hydrochloride Related Literature

1. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
2. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
3. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
4. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
5. Enabling stable MnO2 matrix for aqueous zinc-ion battery cathodes†

Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082

Additional information on 2-(2-Chloro-4-pyridyl)morpholine;hydrochloride

Comprehensive Overview of 2-(2-Chloro-4-pyridyl)morpholine Hydrochloride (CAS No. 2940951-05-1)

2-(2-Chloro-4-pyridyl)morpholine hydrochloride (CAS No. 2940951-05-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine-morpholine hybrid structure, serves as a versatile intermediate in the synthesis of bioactive molecules. Its chloro-substituted pyridine moiety and morpholine hydrochloride salt form enhance its reactivity, making it valuable for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 2-(2-Chloro-4-pyridyl)morpholine hydrochloride has surged due to their role in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in targeted cancer therapies. The compound's CAS No. 2940951-05-1 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and structure-activity relationship (SAR) studies.

The synthesis of 2-(2-Chloro-4-pyridyl)morpholine hydrochloride typically involves nucleophilic substitution reactions, leveraging the reactivity of the chloro-pyridine group. Its hydrochloride salt form improves solubility, a critical factor for bioavailability optimization—a key concern in modern drug design. This aligns with industry trends favoring salt formation strategies to enhance physicochemical properties.

From an industrial perspective, CAS 2940951-05-1 is often discussed in forums focusing on scalable synthetic routes and green chemistry principles. Environmental considerations have driven interest in catalytic methods for its production, reducing waste generation. Such approaches resonate with the growing emphasis on sustainable pharmaceutical manufacturing, a frequently searched topic in process chemistry circles.

Analytical characterization of 2-(2-Chloro-4-pyridyl)morpholine hydrochloride employs advanced techniques like HPLC-MS and NMR spectroscopy, ensuring purity for high-value applications. Its structural elucidation data is widely referenced in patents related to small-molecule drug candidates, particularly those targeting neurodegenerative diseases—an area witnessing exponential research investment.

Beyond pharmaceuticals, this compound's morpholine-pyridine scaffold shows promise in agrochemical innovation. Its derivatives are explored as potential plant growth regulators or pest control agents, addressing global food security challenges. This dual applicability in human health and agriculture makes 2940951-05-1 a cross-disciplinary research subject.

Regulatory aspects of 2-(2-Chloro-4-pyridyl)morpholine hydrochloride comply with standard Good Manufacturing Practices (GMP), with suppliers providing detailed Certificates of Analysis (CoA). The compound's stability under various storage conditions is frequently queried in chemical procurement discussions, highlighting its practical handling considerations.

Future research directions for CAS No. 2940951-05-1 may explore its utility in proteolysis-targeting chimeras (PROTACs), an emerging therapeutic modality. Its ability to serve as a linker component in bifunctional molecules could unlock novel applications in degrader technologies—a trending subject in drug discovery literature.